Cas no 2228654-56-4 (2-chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• CAS No: 2228654-56-4
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 6197620
• PubChem ID: 165780105
• Update Time: 2025-11-03

2-chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• EN300-1984334
• 2228654-56-4

• Inchi： 1S/C8H5ClF4O/c9-2-5(14)3-1-4(10)7(12)8(13)6(3)11/h1,5,14H,2H2
• InChI Key： HLCCTPGNLBVVQB-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C(=C(C=1F)F)F)F)O

Computed Properties

• Exact Mass: 227.9965051g/mol
• Monoisotopic Mass: 227.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol

Research Briefing on 2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS: 2228654-56-4) in Chemical Biology and Pharmaceutical Applications

The compound 2-chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS: 2228654-56-4) has recently emerged as a key intermediate in the synthesis of fluorinated pharmaceuticals and bioactive molecules. This briefing consolidates the latest research on its chemical properties, synthetic utility, and potential therapeutic applications, with a focus on peer-reviewed studies published within the last 24 months.

Recent advances in synthetic methodology have demonstrated the compound's versatility as a building block for tetrafluorophenyl-containing scaffolds. A 2023 study in Journal of Fluorine Chemistry (DOI: 10.1016/j.jfluchem.2023.110215) detailed its use in nickel-catalyzed cross-coupling reactions to construct C-C bonds under mild conditions, achieving yields >85%. The electron-withdrawing nature of the tetrafluorophenyl group was found to significantly influence the reactivity of the α-chloroalcohol moiety.

In pharmaceutical applications, derivatives of 2228654-56-4 have shown promise as protease inhibitors. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024, 98: 129582) revealed that structural analogs exhibit high binding affinity (K_i = 2.3 nM) to the active site of SARS-CoV-2 main protease, suggesting potential antiviral applications. The tetrafluorophenyl group appears critical for hydrophobic interactions with the P2 pocket of the enzyme.

Metabolic stability studies using human liver microsomes (HLMs) indicate that the chloroalcohol derivative undergoes rapid Phase II conjugation, with a half-life of 12.4 minutes. This pharmacokinetic profile, reported in Xenobiotica (2023, 53(8): 589-601), suggests that structural modifications may be required for in vivo applications, though the compound serves as an excellent probe for studying fluorinated metabolite formation.

Current industrial applications include its use as a precursor in the synthesis of liquid crystal materials, where the tetrafluorophenyl moiety contributes to anisotropic dielectric properties. Patent analysis reveals three recent filings (WO2023187641, EP4155292, US20240124621) describing novel synthetic routes to scale up production while maintaining >99.5% purity.

Ongoing challenges include the development of greener synthetic protocols—current methods require stoichiometric amounts of hazardous chlorinating agents. Recent work in Green Chemistry (2024, 26: 1123-1135) proposes an electrochemical approach that reduces waste generation by 78% while maintaining comparable yields.

Future research directions highlighted in a 2024 review in Chemical Society Reviews (53: 2568-2591) emphasize the need for: (1) detailed toxicological profiling of tetrafluorophenyl derivatives, (2) exploration of chiral variants for asymmetric synthesis, and (3) development of continuous flow processes for industrial-scale production. The unique physicochemical properties of 2228654-56-4 continue to make it a molecule of significant interest across multiple disciplines.